molecular formula C12H19ClN2 B1319827 4-Chloro-N~1~,N~1~-dipropyl-1,2-benzenediamine CAS No. 926269-40-1

4-Chloro-N~1~,N~1~-dipropyl-1,2-benzenediamine

Cat. No. B1319827
CAS RN: 926269-40-1
M. Wt: 226.74 g/mol
InChI Key: FAKGVVWPXCUWSW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of “4-Chloro-N~1~,N~1~-dipropyl-1,2-benzenediamine” consists of a benzene ring with two amine groups (NH2) and one chlorine atom attached to it . The two propyl groups are attached to the nitrogen atoms of the amine groups.


Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Chloro-N~1~,N~1~-dipropyl-1,2-benzenediamine” such as melting point, boiling point, and density are not specified in the sources I found .

Scientific Research Applications

Nonlinear Optical (NLO) Materials

Research on NLO materials often explores new compounds with highly delocalized π electron systems, leading to a good macroscopic NLO response and high molecular hyperpolarizability. Compounds like 4-Chloro-N~1~,N~1~-dipropyl-1,2-benzenediamine could potentially be designed for such applications due to their structural properties .

Crystal Growth and Characterization

Organic single crystals are grown for various applications, including electronics and photonics. The growth and characterization studies of similar compounds suggest that 4-Chloro-N~1~,N~1~-dipropyl-1,2-benzenediamine could be used in the development of new organic single crystals .

Pharmaceutical Research

Derivatives of benzenesulfonamide, a related compound, have been synthesized for potential pharmaceutical applications. By extension, 4-Chloro-N~1~,N~1~-dipropyl-1,2-benzenediamine might be explored for its medicinal properties and uses in drug development .

properties

IUPAC Name

4-chloro-1-N,1-N-dipropylbenzene-1,2-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H19ClN2/c1-3-7-15(8-4-2)12-6-5-10(13)9-11(12)14/h5-6,9H,3-4,7-8,14H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FAKGVVWPXCUWSW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCN(CCC)C1=C(C=C(C=C1)Cl)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H19ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

226.74 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-N~1~,N~1~-dipropyl-1,2-benzenediamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.